Cas no 4435-58-9 (2-Cyclopropylbutan-2-ol)

• Product Name: 2-Cyclopropylbutan-2-ol
• CAS No: 4435-58-9
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00182411
• CID: 1077771
• PubChem ID: 231931
• Update Time: 2025-06-08

2-Cyclopropylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylbutan-2-ol
• (+-)-(1-Hydroxy-1-methyl-propyl)-cyclopropan
• (2-Oxy-butyl-(2))-cyclopropan
• 1-(11-Metho-propylol-(11))-cyclopropan
• 2-Cyclopropyl-2-butanol
• 2-cyclopropyl-butan-2-ol
• AC1L5MRK
• AC1Q76MB
• ALBB-015056
• AR-1E1027
• CTK1D6714
• Methyl-aethyl-cyclopropyl-carbinol
• methylethylcyclopropylcarbinol
• NSC28832
• SureCN458137
• AKOS005175041
• NSC-28832
• 4435-58-9
• DS-004053
• MFCD00182411
• DTXSID10282931
• cyclopropanemethanol, alpha-ethyl-alpha-methyl-
• SCHEMBL458137
• LS-04783
• CS-0327284

• MDL： MFCD00182411
• Inchi： 1S/C7H14O/c1-3-7(2,8)6-4-5-6/h6,8H,3-5H2,1-2H3
• InChI Key： SHRBLGWQGLJAOG-UHFFFAOYSA-N
• SMILES： OC(C)(CC)C1CC1

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

2-Cyclopropylbutan-2-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-Cyclopropylbutan-2-ol

2-Cyclopropylbutan-2-ol (CAS No. 4435-58-9): An Overview of Its Properties, Applications, and Recent Research

2-Cyclopropylbutan-2-ol (CAS No. 4435-58-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 2-(1-methylcyclopropyl)propan-2-ol, is characterized by its cyclopropyl and butanol functionalities, which contribute to its distinct chemical and physical properties. In this comprehensive overview, we will delve into the structural features, synthesis methods, applications, and recent advancements in the study of 2-Cyclopropylbutan-2-ol.

Structural Features and Physical Properties

2-Cyclopropylbutan-2-ol is a colorless liquid with a molecular formula of C₇H₁₄O and a molecular weight of 114.18 g/mol. The compound features a cyclopropyl ring attached to a butanol chain, which imparts unique steric and electronic properties. The presence of the cyclopropyl ring introduces significant strain due to the small ring size, leading to higher reactivity compared to larger cycloalkanes. The hydroxyl group (-OH) on the butanol chain further enhances its reactivity and solubility in polar solvents.

The boiling point of 2-Cyclopropylbutan-2-ol is approximately 130°C at atmospheric pressure, and it has a density of about 0.83 g/cm³ at room temperature. These properties make it suitable for various applications in organic synthesis and chemical processes.

Synthesis Methods

The synthesis of 2-Cyclopropylbutan-2-ol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of cyclopropanecarboxylic acid with an appropriate alcohol in the presence of an acid catalyst. Another approach is the Grignard reaction between cyclopropylmagnesium bromide and an aldehyde or ketone followed by hydrolysis to form the alcohol.

A more recent and efficient method involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods offer higher yields and better control over stereochemistry, making them particularly useful for large-scale production.

Applications in Chemistry and Biochemistry

2-Cyclopropylbutan-2-ol finds applications in various areas of chemistry and biochemistry due to its unique structural features. In organic synthesis, it serves as a valuable building block for the construction of more complex molecules. Its cyclopropyl ring can undergo ring-opening reactions under certain conditions, making it useful for the synthesis of cyclic compounds.

In biochemistry, 2-Cyclopropylbutan-2-ol has been studied for its potential biological activities. Recent research has shown that compounds containing cyclopropyl rings can exhibit anti-inflammatory and anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Cyclopropylbutan-2-ol demonstrated significant inhibition of cancer cell proliferation in vitro.

Pharmaceutical Applications

The pharmaceutical industry has shown increasing interest in compounds with cyclopropyl rings due to their potential therapeutic benefits. 2-Cyclopropylbutan-2-ol, with its unique structure, has been explored as a lead compound for drug development. Its ability to modulate various biological targets makes it a promising candidate for treating diseases such as cancer, inflammation, and neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of drugs derived from 2-Cyclopropylbutan-2-ol. Preliminary results have been encouraging, with several compounds showing promising activity against specific disease targets.

Recent Research Advancements

The field of chemical biology has seen significant advancements in understanding the role of cyclopropyl-containing compounds like 2-Cyclopropylbutan-2-ol. Recent studies have focused on elucidating the mechanisms by which these compounds interact with biological systems. For instance, research published in Nature Communications revealed that certain derivatives of 2-Cyclopropylbutan-2-ol can selectively target specific protein-protein interactions involved in cancer signaling pathways.

In addition to biological studies, there has been considerable progress in developing new synthetic methods for producing these compounds more efficiently. Advanced techniques such as flow chemistry and machine learning algorithms are being employed to optimize reaction conditions and improve yield.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-Cyclopropylbutan-2-ol is not classified as a hazardous material under current regulations, proper handling procedures should still be followed to ensure workplace safety. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact or inhalation.

In terms of environmental impact, efforts are being made to develop greener synthetic routes for producing 2-Cyclopropylbutan-2-ol strong>. These methods aim to reduce waste generation and minimize the use of toxic reagents.

Conclusion

2-Cyclopropylbutan-2-ol (CAS No. 4435-58-9) strong > is a versatile compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique structural features make it an attractive building block for organic synthesis and a promising lead compound for drug development. Recent advancements in both synthetic methods and biological studies have further expanded its potential uses. As research continues to uncover new insights into its properties and applications, ̶C̶y̶c̶l̶o̶ p̶r̶o̶ p̶y̶ l̶b̶ u̶t̶a n̶ -̶ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ ̀ remains an important compound in the scientific community. p >